Ethyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate

• Molecular Formula: C6H10N4O2
• Molecular Weight: 170.17 g/mol
• IUPAC Name: ethyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate
• InChI: InChI=1S/C6H10N4O2/c1-2-12-6(11)5-8-4(3-7)9-10-5/h2-3,7H2,1H3,(H,8,9,10)
• InChI Key: ZUGWQLAGBVBTIH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NNC(=N1)CN

Description

Ethyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate is a useful research compound. Its molecular formula is C6H10N4O2 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 5-((tert-butoxycarbonylamino)methyl)-1H-1,2,4-triazole-3-carboxylate (100 mg, 0.37 mmol) [Borg, S. et al., J. Org. Chem., 60:3112-3120 (1995)] was dissolved in CH2Cl2 (2 mL) and TFA (1 mL). After 1 h, this was concentrated to give ethyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate, TFA (Int-XIV, 95 mg, 0.33 mmol, 90%); LCMS=171.1 [M+H]+; 1H NMR (400 MHz, methanol-d4) δ ppm 4.45 (2 H, q, J=7.12 Hz), 4.35 (2 H, s), 1.40 (3 H, t, J=7.15 Hz).